Cas no 817554-43-1 ((2R)-2-(difluoromethyl)-Piperazine)

• Product Name: (2R)-2-(difluoromethyl)-Piperazine
• CAS No: 817554-43-1
• MF: C₅H₁₀F₂N₂
• MW: 136.143107891083
• CID: 1118238
• PubChem ID: 55298732
• Update Time: 2025-10-23

(2R)-2-(difluoromethyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(difluoromethyl)-Piperazine
• AT11406
• 817554-43-1
• AKOS006375738
• (R)-2-(DIFLUOROMETHYL)PIPERAZINE
• GNCDPUYXABYJAU-SCSAIBSYSA-N
• SCHEMBL220175

• Inchi： 1S/C5H10F2N2/c6-5(7)4-3-8-1-2-9-4/h4-5,8-9H,1-3H2/t4-/m1/s1
• InChI Key： GNCDPUYXABYJAU-SCSAIBSYSA-N
• SMILES： FC([C@H]1CNCCN1)F

Computed Properties

• Exact Mass: 136.08120465g/mol
• Monoisotopic Mass: 136.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 24.1Ų

Additional information on (2R)-2-(difluoromethyl)-Piperazine

Recent Advances in the Study of (2R)-2-(Difluoromethyl)-Piperazine (CAS: 817554-43-1) in Chemical Biology and Pharmaceutical Research

In recent years, (2R)-2-(difluoromethyl)-piperazine (CAS: 817554-43-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral piperazine derivative, characterized by its difluoromethyl group, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The unique structural features of this compound, including its stereochemistry and fluorine substitution, contribute to its enhanced bioavailability and binding affinity to biological targets.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of (2R)-2-(difluoromethyl)-piperazine derivatives as potent inhibitors of the enzyme dihydroorotate dehydrogenase (DHODH), a key target in autoimmune diseases and viral infections. The researchers employed a combination of computational modeling and high-throughput screening to identify optimal substituents that enhance inhibitory activity while minimizing off-target effects. The results demonstrated that specific derivatives exhibited nanomolar potency against DHODH, with improved metabolic stability compared to earlier analogs.

Another significant development involves the application of (2R)-2-(difluoromethyl)-piperazine in the design of positron emission tomography (PET) radiotracers for imaging neuroinflammation. A 2024 study in ACS Chemical Neuroscience reported the successful labeling of this compound with fluorine-18, enabling non-invasive visualization of activated microglia in neurodegenerative diseases such as Alzheimer's. The radiotracer showed excellent blood-brain barrier penetration and specific binding to the translocator protein (TSPO), a biomarker of neuroinflammation.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and stereoselective routes to (2R)-2-(difluoromethyl)-piperazine. A novel asymmetric synthesis protocol, published in Organic Letters (2023), utilizes chiral auxiliaries to achieve >99% enantiomeric excess, addressing previous challenges in obtaining the pure (R)-enantiomer. This methodological breakthrough has important implications for scaling up production for preclinical and clinical studies.

The safety profile and pharmacokinetic properties of (2R)-2-(difluoromethyl)-piperazine derivatives have also been investigated in recent preclinical studies. Toxicology assessments in rodent models revealed favorable safety margins, with no observed adverse effects at therapeutic doses. Furthermore, pharmacokinetic studies demonstrated good oral bioavailability and linear dose-exposure relationships, supporting further development as oral therapeutics.

Looking forward, several pharmaceutical companies have included (2R)-2-(difluoromethyl)-piperazine derivatives in their pipelines for various indications. Current clinical development focuses primarily on neurological disorders and anti-infective applications, with Phase I trials expected to commence in late 2024 for a DHODH inhibitor candidate. The versatility of this scaffold suggests potential for expansion into other therapeutic areas, particularly where modulation of protein-protein interactions is desired.